Cas no 17581-95-2 (Guanidine, (4-hydroxybutyl)-)

• Product Name: Guanidine, (4-hydroxybutyl)-
• CAS No: 17581-95-2
• MF: C₅H₁₃N₃O
• MW: 131.176220655441
• CID: 95649
• PubChem ID: 5317848
• Update Time: 2025-04-18

Guanidine, (4-hydroxybutyl)- Chemical and Physical Properties

Names and Identifiers

• Guanidine, (4-hydroxybutyl)-
• 2-(4-hydroxybutyl)guanidine
• CHEBI:80947
• AKOS006339193
• CHEMBL4794818
• DTXSID70415728
• Q27154918
• SCHEMBL1587580
• 1-(4-hydroxybutyl)guanidine
• C17146
• 4-Guanidino-1-butanol
• 17581-95-2

• Inchi： 1S/C5H13N3O/c6-5(7)8-3-1-2-4-9/h9H,1-4H2,(H4,6,7,8)
• InChI Key： FULLTSYFDLSFSF-UHFFFAOYSA-N
• SMILES： OCCCC/N=C(\N)/N

Computed Properties

• Exact Mass: 131.105862047g/mol
• Monoisotopic Mass: 131.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 88.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 84.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines